5-ethyl-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-(5-ethyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)thiophene-2-sulfonamide
• InChI: InChI=1S/C21H20N2O4S2/c1-3-15-10-12-20(28-15)29(25,26)22-14-9-11-18-16(13-14)21(24)23(4-2)17-7-5-6-8-19(17)27-18/h5-13,22H,3-4H2,1-2H3
• InChI Key: ITBPUTHRWDWEBV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4N(C3=O)CC
• Molecular Formula: C21H20N2O4S2
• Molecular Weight: 428.5 g/mol

Description

The compound “5-ethyl-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)thiophene-2-sulfonamide” is a derivative of 11-oxo-10,11-dihydrodibenzo[b,f][1,4]thiazepine. It is a selective inhibitor of the Dopamine D2 receptor. The compound is used in the treatment of central nervous system disorders, including Tourette’s syndrome, bipolar disorder, hyperprolactinemia, tardive dyskinesia, Huntington’s chorea, psychosis, depression, or schizophrenia.

Synthesis Analysis

The synthesis of this compound involves the use of optically active forms which can be obtained by asymmetric synthesis, synthesis from optically pure precursors, or by resolution of the racemates.

Scientific Research Applications

Synthesis and Biological Screening

A study focused on the synthesis of ethylated sulfonamides incorporating a 1,4-benzodioxane moiety. These compounds were screened against various enzymes and bacterial strains, demonstrating good inhibitory properties against lipoxygenase and moderate inhibition of acetylcholinesterase, butyrylcholinesterase, and α-glucosidase. Some compounds also showed good antibacterial properties (Irshad et al., 2016).

Catalytic Enantioselective Reactions

Another research discussed the catalytic enantioselective aza-Reformatsky reaction with cyclic dibenzo[b,f][1,4]oxazepines, leading to the synthesis of chiral derivatives with high yields and enantioselectivities. This study highlights the potential of such compounds in the synthesis of optically active materials (Munck et al., 2017).

Topical Inhibitors for Glaucoma Treatment

Research on benzo[b]thiophene-2-sulfonamide derivatives investigated their potential as topically active inhibitors of ocular carbonic anhydrase for glaucoma treatment. Among the compounds studied, some showed potent ocular hypotensive effects, marking them as candidates for clinical evaluation (Graham et al., 1989).

Enantioselective Alkylation

A study on the enantioselective alkylation of dibenzo[b,f][1,4]oxazepines with Et2Zn, catalyzed by a (R)-VAPOL-Zn(II) complex, was reported. This research provides insights into the synthesis of chiral 11-ethyl-10,11-dihydrodibenzo[b,f][1,4]oxazepine derivatives, showing the potential of these compounds in asymmetric synthesis (Munck et al., 2017).

Antimicrobial and Antiproliferative Agents

The design, synthesis, and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives were explored for their antimicrobial and antiproliferative properties. This study emphasizes the significance of sulfonamide derivatives in developing new therapeutic agents (Abd El-Gilil, 2019).

Mechanism of Action

This compound acts as a selective inhibitor of the Dopamine D2 receptor. It is used in the treatment of various central nervous system disorders.